(3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid
Overview
Description
“(3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid” is a chemical compound that can be purchased from various suppliers . It has a molecular formula of C13H20BClN2O2 .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 282.57 . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
CEPM is utilized in Suzuki–Miyaura (SM) cross-coupling, a pivotal reaction in organic chemistry for forming carbon-carbon bonds. This process is favored due to its mild conditions, functional group tolerance, and use of environmentally benign organoboron reagents. CEPM’s role in SM coupling is crucial as it acts as a nucleophilic agent, transferring the organic group from boron to palladium during transmetalation .
Protodeboronation and Homologation
In the field of synthetic organic chemistry, CEPM undergoes protodeboronation, a reaction where the boron moiety is removed. This is paired with Matteson–CH2–homologation, allowing for anti-Markovnikov alkene hydromethylation, a transformation valuable for complex molecule synthesis. CEPM’s stability as a boronic ester makes it a prime candidate for such transformations .
Medicinal Chemistry: Muscarinic Acetylcholine Receptor Agonists
CEPM is involved in the synthesis of biaryl amides with agonistic activity towards muscarinic acetylcholine receptor subtype M1. These receptors play a role in cognitive function, and agonists can be potential treatments for Alzheimer’s disease and other cognitive disorders .
Dermatological Applications
The compound is used in preparing borinic acid picolinate esters, which have applications against various cutaneous diseases. The boronic acid moiety in CEPM provides a reactive site for further chemical transformations, leading to the development of treatments for skin conditions .
Pain Management: TRPV1 Antagonists
CEPM serves as a reactant in the synthesis of TRPV1 antagonists. These antagonists are investigated as treatments for chronic pain by targeting the TRPV1 receptor, which is known to mediate pain perception .
Fluorene Synthesis
CEPM is a reactant in intramolecular aromatic carbenoid insertion reactions, which are used for the synthesis of fluorenes. Fluorenes are important in the development of organic electronic materials due to their semiconducting properties .
Mechanism of Action
Target of Action
Boronic acids, including this compound, are commonly used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, targeting electrophilic carbon atoms in other molecules .
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid interacts with its targets through a process called transmetalation . This process involves the transfer of the boronic acid group (and thus the attached (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl) moiety) from boron to a transition metal catalyst, typically palladium . This forms a new metal-carbon bond, enabling the coupling of the (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl) group with other molecules .
Biochemical Pathways
The compound’s role in suzuki-miyaura cross-coupling suggests it could be involved in the synthesis of various organic compounds . These could potentially affect a wide range of biochemical pathways, depending on the nature of the other molecules involved in the coupling reaction .
Result of Action
The molecular and cellular effects of (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid’s action would depend on the specific context of its use. In the context of Suzuki-Miyaura cross-coupling, the primary result is the formation of new carbon-carbon bonds, enabling the synthesis of a wide variety of organic compounds .
Action Environment
The action, efficacy, and stability of (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura cross-coupling can be affected by the choice of solvent, the temperature, and the pH of the reaction environment . Additionally, the presence of water can lead to the hydrolysis of boronic acids, potentially affecting the stability of (3-Chloro-4-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid .
properties
IUPAC Name |
[3-chloro-4-[(4-ethylpiperazin-1-yl)methyl]phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BClN2O2/c1-2-16-5-7-17(8-6-16)10-11-3-4-12(14(18)19)9-13(11)15/h3-4,9,18-19H,2,5-8,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQYBHGCTFMYGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)CN2CCN(CC2)CC)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401163310 | |
Record name | Boronic acid, B-[3-chloro-4-[(4-ethyl-1-piperazinyl)methyl]phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401163310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1704074-25-8 | |
Record name | Boronic acid, B-[3-chloro-4-[(4-ethyl-1-piperazinyl)methyl]phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704074-25-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[3-chloro-4-[(4-ethyl-1-piperazinyl)methyl]phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401163310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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